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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950

In-Depth Technical Guide: C.l. 60756

Initial investigation suggests that the designation "C.l. 60756" may be a typographical error, as
extensive searches did not yield a compound with this specific Colour Index number. However,
the closely related C.l. 61568, commonly known as Solvent Blue 104, is a well-documented
substance. This guide provides the core technical data for C.l. 61568.

For researchers, scientists, and drug development professionals, accurate identification of
chemical compounds is paramount. The following data summarizes the key molecular
information for C.l. 61568.

Core Molecular Data

Identifier Value

Colour Index Name Solvent Blue 104

Colour Index Number 61568

CAS Registry Number 116-75-6

Molecular Formula C32H30N202[1][2][31[41[5][6][ 7]
Molecular Weight 474.59 g/mol [1][2][3][4][5][6]

1,4-Bis(mesitylamino)anthraquinone, C.I.

Synonyms
Solvent Blue 104, Solvaperm Blue 2B[7]
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Chemical Structure

The molecular structure of Solvent Blue 104 is based on an anthraquinone core.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis of C.I. 61568 involve the condensation of 1,4-
dihydroxyanthracene-9,10-dione with 2,4,6-Trimethylbenzenamine.[1] Specific methodologies
may vary and can be found in specialized chemical synthesis literature.

Logical Relationship Diagram

As this guide focuses on the fundamental molecular properties of a single chemical entity, a
signaling pathway or complex experimental workflow diagram is not applicable. The provided
data represents a direct logical relationship between the compound's identifiers and its
molecular characteristics.
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Figure 1. Relationship between identifiers and molecular properties of C.I. 61568.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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